Cas no 90390-26-4 (N-(3,5-Dichlorobenzyl)-1-heptanamine)

• Product Name: N-(3,5-Dichlorobenzyl)-1-heptanamine
• CAS No: 90390-26-4
• MF: C₁₄H₂₁Cl₂N
• MW: 274.229242086411
• CID: 1076094
• PubChem ID: 457610
• Update Time: 2025-04-20

N-(3,5-Dichlorobenzyl)-1-heptanamine Chemical and Physical Properties

Names and Identifiers

• N-(3,5-Dichlorobenzyl)-1-heptanamine
• CHEMBL1183018
• 90390-26-4
• Benzenemethanamine, 3,5-dichloro-N-heptyl-
• N-[(3,5-dichlorophenyl)methyl]heptan-1-amine
• DTXSID60238145
• AKOS005294933
• [(3,5-dichlorophenyl)methyl](heptyl)amine

• MDL： MFCD10687683
• Inchi： 1S/C14H21Cl2N/c1-2-3-4-5-6-7-17-11-12-8-13(15)10-14(16)9-12/h8-10,17H,2-7,11H2,1H3
• InChI Key： MGWUEURXLRWRGH-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)CNCCCCCCC)Cl

Computed Properties

• Exact Mass: 273.105
• Monoisotopic Mass: 273.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.079
• Boiling Point: 342.4°C at 760 mmHg
• Flash Point: 160.9°C
• Refractive Index: 1.518